Cas no 126954-66-3 (2,5-dichloropyridine-3-carbonitrile)

2,5-dichloropyridine-3-carbonitrile is a versatile intermediate in organic synthesis, offering high purity and stability. Its unique structure facilitates the formation of various heterocyclic compounds, providing a broad range of applications in pharmaceuticals, agrochemicals, and materials science. The compound's chlorinated pyridine core enhances its reactivity, enabling efficient synthesis pathways.
2,5-dichloropyridine-3-carbonitrile structure
126954-66-3 structure
Product Name:2,5-dichloropyridine-3-carbonitrile
CAS No:126954-66-3
MF:C6H2Cl2N2
MW:172.999478816986
MDL:MFCD13185481
CID:842858
PubChem ID:14211646
Update Time:2025-07-15

2,5-dichloropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dichloronicotinonitrile
    • 2,5-dichloro-3-Pyridinecarbonitrile
    • 3-Pyridinecarbonitrile, 2,5-dichloro-
    • 2,5-Dichlor-nicotinonitril
    • 3-Cyano-2,5-dichloropyridine
    • CL0014
    • 2,5-dichloro-3-cyanopyridine
    • 2,5-Dichloropyridine-3-carbonitrile, 3-Cyano-2,5-dichloropyridine
    • 2,5-dichloropyridine-3-carbonitrile
    • CZKCARRNABGWOH-UHFFFAOYSA-N
    • 5300AA
    • SBB088725
    • AM86467
    • RP10581
    • AK112845
    • AB0087286
    • I1
    • MFCD13185481
    • SY240157
    • 126954-66-3
    • SCHEMBL1031743
    • EN300-201868
    • DTXSID80557481
    • AKOS005071676
    • CS-0043761
    • DB-062556
    • BFA95466
    • AC-23285
    • AE-0771
    • J-507320
    • F8884-2224
    • PB47945
    • MDL： MFCD13185481
    • Inchi： 1S/C6H2Cl2N2/c7-5-1-4(2-9)6(8)10-3-5/h1,3H
    • InChI Key： CZKCARRNABGWOH-UHFFFAOYSA-N
    • SMILES： ClC1=CN=C(C(C#N)=C1)Cl

Computed Properties

  • Exact Mass: 171.96000
  • Monoisotopic Mass: 171.9595035g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 36.7

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.49
  • Melting Point: 118-119 ºC
  • Boiling Point: 255 ºC
  • Flash Point: 108 ºC
  • PSA: 36.68000
  • LogP: 2.26008

2,5-dichloropyridine-3-carbonitrile Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280;P305+P351+P338
  • HazardClass：IRRITANT
  • Storage Condition：Room temperature

2,5-dichloropyridine-3-carbonitrile Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-dichloropyridine-3-carbonitrile Pricemore >>

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2,5-dichloropyridine-3-carbonitrile Production Method

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